3-(2-Phenylethyl)bicyclo[1.1.1]pentan-1-amine

• IUPAC Name: 3-(2-phenylethyl)bicyclo[1.1.1]pentan-1-amine
• InChI: InChI=1S/C13H17N/c14-13-8-12(9-13,10-13)7-6-11-4-2-1-3-5-11/h1-5H,6-10,14H2
• InChI Key: ZDXSMTXWUBUOFK-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)N)CCC3=CC=CC=C3
• Molecular Formula: C13H17N
• Molecular Weight: 187.28 g/mol

Description

3-(2-Phenylethyl)bicyclo[1.1.1]pentan-1-amine is a derivative of Bicyclo[1.1.1]pentane (BCP), which has been extensively investigated in materials science as molecular rods, molecular rotors, supramolecular linker units, liquid crystals, FRET sensors, and metal–organic frameworks. The BCP motif has emerged within drug discovery as a valuable bioisostere for internal alkynes, tert-butyl groups, and mono-substituted/1,4-disubstituted arenes. It is used as a precursor in the synthesis of a potent quinolone antibacterial agent, U-87947E.

Synthesis Analysis

The synthesis of this compound involves radical chemistry in the amination transformation of highly strained [1.1.1]propellane. Carbene insertion into the central bond of bicyclo[1.1.0]butanes, and nucleophilic/radical addition across the central bond of [1.1.1]propellanes, have emerged as the two most practical and scalable methods.

Molecular Structure Analysis

The molecular structure of this compound consists of three rings of four carbon atoms each. The BCP fragment adds three-dimensional character and saturation to compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound are primarily radical reactions. The conversion of the readily available bicyclo[1.1.1]pentan-1-amine substructure to a wide range of poly-substituted bicyclo[3.1.1]pentan-1-amines using imine photochemistry has been reported.

Future Directions

The future direction concerning BCP derivatives like 3-(2-Phenylethyl)bicyclo[1.1.1]pentan-1-amine is to develop efficient synthetic protocols. This will facilitate the transition of BCP-containing bioactive compounds to clinical candidates, and subsequently to drugs.